Cas no 36911-94-1 (Benz[a]anthracene,6,8-diethyl-)

Benz[a]anthracene,6,8-diethyl- structure
36911-94-1 structure
Product Name:Benz[a]anthracene,6,8-diethyl-
CAS No:36911-94-1
MF:C22H20
MW:284.394206047058
CID:321095
PubChem ID:215974
Update Time:2025-04-19

Benz[a]anthracene,6,8-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,6,8-diethyl-
    • 6,8-diethylbenzo[a]anthracene
    • BRN 2274988
    • 6,8-Diethylbenz(a)anthracene
    • 36911-94-1
    • DTXSID00190394
    • RHTUEBPQRSQIMX-UHFFFAOYSA-N
    • Benz(a)anthracene, 6,8-diethyl-
    • 6,8-Diethylbenz[a]anthracene
    • Inchi: 1S/C22H20/c1-3-15-9-7-10-18-13-22-19-11-6-5-8-17(19)12-16(4-2)21(22)14-20(15)18/h5-14H,3-4H2,1-2H3
    • InChI Key: RHTUEBPQRSQIMX-UHFFFAOYSA-N
    • SMILES: C12C=C3C(=CC=CC3=CC1=C1C=CC=CC1=CC=2CC)CC

Computed Properties

  • Exact Mass: 284.1566
  • Monoisotopic Mass: 284.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0560 (estimate)
  • Boiling Point: 493.89°C (rough estimate)
  • Refractive Index: 1.6770 (estimate)
  • PSA: 0

Benz[a]anthracene,6,8-diethyl- Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd